mPEG13-OH
CAS No.: 70180-15-3
Cat. No.: VC16212657
Molecular Formula: C27H56O14
Molecular Weight: 604.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 70180-15-3 |
|---|---|
| Molecular Formula | C27H56O14 |
| Molecular Weight | 604.7 g/mol |
| IUPAC Name | 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol |
| Standard InChI | InChI=1S/C27H56O14/c1-29-4-5-31-8-9-33-12-13-35-16-17-37-20-21-39-24-25-41-27-26-40-23-22-38-19-18-36-15-14-34-11-10-32-7-6-30-3-2-28/h28H,2-27H2,1H3 |
| Standard InChI Key | QDZVJCHPIMYQMG-UHFFFAOYSA-N |
| Canonical SMILES | COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO |
Introduction
mPEG13-OH, also known as 2,5,8,11,14,17,20,23,26,29,32,35,38-tridecaoxatetracontan-40-ol, is a derivative of polyethylene glycol (PEG) with a hydroxyl (-OH) group at one end. It is a monomethoxypolyethylene glycol (mPEG) compound with a specific chain length, indicated by the number 13, which refers to the number of ethylene glycol units in the chain. mPEG13-OH is used in various applications, including drug delivery systems and biomedical research due to its solubility and biocompatibility.
Applications of mPEG13-OH
mPEG13-OH is primarily used in the synthesis of conjugates for drug delivery systems. It is known for enhancing the solubility and stability of drugs in aqueous environments, making it suitable for pharmaceutical applications.
Drug Delivery Systems
In drug delivery, mPEG13-OH can be conjugated to drugs or peptides to improve their solubility and reduce immunogenicity. For example, PEGylation (the process of attaching PEG polymer chains to molecules) is used to increase the half-life of therapeutic proteins and reduce their clearance by the immune system .
Biomedical Research
In biomedical research, mPEG13-OH is used to modify surfaces and materials to make them more biocompatible. This is crucial in developing medical devices and implants that interact with biological systems without causing adverse reactions.
Solubility Enhancement
PEG derivatives like mPEG13-OH are known to enhance the solubility of poorly soluble drugs. This property is crucial in formulating drugs that are otherwise difficult to administer due to their low solubility in water .
Biocompatibility
The biocompatibility of PEG derivatives makes them ideal for use in biomedical applications. They can be used to coat surfaces or modify drugs to reduce immune responses and improve their interaction with biological systems.
Applications of mPEG13-OH
| Application | Description |
|---|---|
| Drug Delivery | Enhances drug solubility and stability |
| Biomedical Research | Improves biocompatibility of surfaces and materials |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume